4-(allyloxy)-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide

• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• IUPAC Name: 4-prop-2-enoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide
• InChI: InChI=1S/C17H18N2O3/c1-2-11-21-13-9-7-12(8-10-13)16(20)18-17-14-5-3-4-6-15(14)19-22-17/h2,7-10H,1,3-6,11H2,(H,18,20)
• InChI Key: INPPRQJBBBQVLR-UHFFFAOYSA-N
• SMILES: C=CCOC1=CC=C(C=C1)C(=O)NC2=C3CCCCC3=NO2

Description

4-(allyloxy)-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide is a chemical compound that has shown potential in scientific research applications. This compound is synthesized using a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of 4-(allyloxy)-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide involves the modulation of ion channels and receptors in the brain. Specifically, this compound has been shown to enhance the activity of GABA receptors and inhibit the activity of NMDA receptors. This modulation of ion channels and receptors can lead to various physiological effects such as sedation, anxiolysis, and anticonvulsant activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(allyloxy)-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide include sedation, anxiolysis, anticonvulsant activity, and neuroprotection. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(allyloxy)-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide in laboratory experiments is its specificity for certain ion channels and receptors in the brain. This specificity allows for more targeted experiments and may reduce the potential for off-target effects. However, one limitation of using this compound is its limited solubility in aqueous solutions, which may require the use of organic solvents in experiments.

Future Directions

There are several future directions for the study of 4-(allyloxy)-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide. One direction is to further explore its potential in the treatment of neurological disorders such as epilepsy, Alzheimer's disease, and Parkinson's disease. Another direction is to investigate its potential in the treatment of other conditions such as anxiety disorders and depression. Additionally, further studies are needed to explore the long-term effects of this compound and its potential for toxicity.

Synthesis Methods

The synthesis of 4-(allyloxy)-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide involves the reaction of 4-amino-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide with allyl bromide in the presence of a base. The reaction takes place in a solvent such as dimethylformamide or dimethyl sulfoxide at a specific temperature and for a specific duration. The resulting product is purified using various methods such as column chromatography, recrystallization, or HPLC.

Scientific Research Applications

4-(allyloxy)-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide has been studied for its potential in various scientific research applications. One such application is in the field of neuroscience, where it has been shown to modulate the activity of certain ion channels and receptors in the brain. This compound has also been studied for its potential in the treatment of various neurological disorders such as epilepsy, Alzheimer's disease, and Parkinson's disease.